Cas no 87428-82-8 (Hexanoyl chloride, 2-methyl-, (2S)-)
87428-82-8 structure
Product Name:Hexanoyl chloride, 2-methyl-, (2S)-
CAS No:87428-82-8
MF:C7H13ClO
MW:148.630521535873
CID:656348
PubChem ID:40478981
Update Time:2025-04-19
Hexanoyl chloride, 2-methyl-, (2S)- Chemical and Physical Properties
Names and Identifiers
-
- Hexanoyl chloride, 2-methyl-, (2S)-
- (2S)-2-Methylhexanoyl chloride
- DTXSID90654435
- SCHEMBL9163435
- (S)-2-methylhexanoyl chloride
- WKEBLSOTVYFYKY-LURJTMIESA-N
- 87428-82-8
-
- Inchi: 1S/C7H13ClO/c1-3-4-5-6(2)7(8)9/h6H,3-5H2,1-2H3/t6-/m0/s1
- InChI Key: WKEBLSOTVYFYKY-LURJTMIESA-N
- SMILES: ClC([C@@H](C)CCCC)=O
Computed Properties
- Exact Mass: 148.0654927g/mol
- Monoisotopic Mass: 148.0654927g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 90.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 17.1Ų
Hexanoyl chloride, 2-methyl-, (2S)- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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